Methylprednisolone 21-Propionate
Methylprednisolone 21-Propionate
Brand Name:
Vulcanchem
CAS No.:
138804-88-3
VCID:
VC0146870
InChI:
InChI=1S/C25H34O6/c1-5-21(29)31-13-20(28)25(30)9-7-17-16-10-14(2)18-11-15(26)6-8-23(18,3)22(16)19(27)12-24(17,25)4/h6,8,11,14,16-17,19,22,27,30H,5,7,9-10,12-13H2,1-4H3/t14-,16-,17-,19-,22+,23-,24-,25+/m0/s1
SMILES:
CCC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CC(C4=CC(=O)C=CC34C)C)O)C)O
Molecular Formula:
C25H34O6
Molecular Weight:
430.541
Methylprednisolone 21-Propionate
CAS No.: 138804-88-3
Reference Standards
VCID: VC0146870
Molecular Formula: C25H34O6
Molecular Weight: 430.541
CAS No. | 138804-88-3 |
---|---|
Product Name | Methylprednisolone 21-Propionate |
Molecular Formula | C25H34O6 |
Molecular Weight | 430.541 |
IUPAC Name | [2-[(6S,8S,9S,10R,11S,13S,14S,17S)-11,17-dihydroxy-6,10,13-trimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] propanoate |
Standard InChI | InChI=1S/C25H34O6/c1-5-21(29)31-13-20(28)25(30)9-7-17-16-10-14(2)18-11-15(26)6-8-23(18,3)22(16)19(27)12-24(17,25)4/h6,8,11,14,16-17,19,22,27,30H,5,7,9-10,12-13H2,1-4H3/t14-,16-,17-,19-,22+,23-,24-,25+/m0/s1 |
Standard InChIKey | KNKJEUNXMFFFDU-LZHIOSKDSA-N |
SMILES | CCC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CC(C4=CC(=O)C=CC34C)C)O)C)O |
Synonyms | (6α,11β)-11,17-Dihydroxy-6-methyl-21-(1-oxopropoxy)pregna-1,4-diene-3,20-dione |
PubChem Compound | 145714536 |
Last Modified | Nov 11 2021 |
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